Cas no 155800-87-6 (6R,8S-Triacontanediol)

• Product Name: 6R,8S-Triacontanediol
• CAS No: 155800-87-6
• MF: C₃₀H₆₂O₂
• MW: 454.812090396881
• CID: 2013833
• PubChem ID: 85096450
• Update Time: 2025-04-21

6R,8S-Triacontanediol Chemical and Physical Properties

Names and Identifiers

• 6R,8S-Triacontanediol
• triacontane-6,8-diol
• 6,8-triacontanediol
• erythro-6,8-Triacontanediol
• rel-(6R,8S)-6,8-Triacontanediol
• 155800-87-6
• DTXSID401305168

• Inchi： 1S/C30H62O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-25-27-30(32)28-29(31)26-24-6-4-2/h29-32H,3-28H2,1-2H3
• InChI Key： QJKICUPQKNEBFJ-UHFFFAOYSA-N
• SMILES： OC(CC(CCCCC)O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 454.47498122g/mol
• Monoisotopic Mass: 454.47498122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 27
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols